molecular formula C13H16ClN3O B1654764 5-Chloro-2-(1,4)diazepan-1-yl-7-methyl-benzooxazole CAS No. 270917-08-3

5-Chloro-2-(1,4)diazepan-1-yl-7-methyl-benzooxazole

Cat. No. B1654764
CAS RN: 270917-08-3
M. Wt: 265.74 g/mol
InChI Key: QPKABSXJDCZNKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Chloro-2-(1,4)diazepan-1-yl-7-methyl-benzooxazole is a useful research compound. Its molecular formula is C13H16ClN3O and its molecular weight is 265.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Chloro-2-(1,4)diazepan-1-yl-7-methyl-benzooxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Chloro-2-(1,4)diazepan-1-yl-7-methyl-benzooxazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

270917-08-3

Molecular Formula

C13H16ClN3O

Molecular Weight

265.74 g/mol

IUPAC Name

5-chloro-2-(1,4-diazepan-1-yl)-7-methyl-1,3-benzoxazole

InChI

InChI=1S/C13H16ClN3O/c1-9-7-10(14)8-11-12(9)18-13(16-11)17-5-2-3-15-4-6-17/h7-8,15H,2-6H2,1H3

InChI Key

QPKABSXJDCZNKQ-UHFFFAOYSA-N

SMILES

CC1=CC(=CC2=C1OC(=N2)N3CCCNCC3)Cl

Canonical SMILES

CC1=CC(=CC2=C1OC(=N2)N3CCCNCC3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under nitrogen atmosphere, a suspension of 5-chloro-2-mercapto-7-methylbenzoxazole (70 g, 35 mol) in toluene (1.4 L) was added with homopiperazine (70 g, 0.35 mol) with stirring, and then the mixture was heated under reflux for 3 hours. The reaction mixture was cooled to room temperature, and poured into a mixture of ethyl acetate (0.7 L) and water (0.7 L). The mixture was added dropwise with 6 N hydrochloric acid (55 mL) with stirring to adjust its pH to 7.5. The separated organic layer was washed with water (1.2 L). The remaining organic layer was added with water (1.2 L), and then added dropwise with 6 N hydrochloric acid with stirring to adjust its pH to 1–1.5. The separated aqueous layer was added with ethyl acetate (1.4 L), and then added with 5 N aqueous sodium hydroxide (180 mL) with stirring to adjust its pH to 8.0. The separated organic layer was washed with water (1.4 L), and dried anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure to obtain the title compound as a crude product (59 g). A solution of the crude product in ethyl acetate (1.2 L) was added with activated carbon (1.5 g), and the mixture was stirred for 30 minutes at room temperature. Then, the activated carbon was removed by filtration, and the solvent was evaporated under reduced pressure. The resultant solid was added with acetonitrile (177 mL), and was dissolved by warming the mixture to 60 C.° with stirring. The resultant uniform solution was left stand for cooling to room temperature over 1 hour, and then further cooled to 5 C.° The deposited crystals were collected by filtration, and dried under reduced pressure at 40 C.° for 4 hours to obtain the title compound (34 g).
Quantity
70 g
Type
reactant
Reaction Step One
Quantity
1.4 L
Type
solvent
Reaction Step One
Quantity
70 g
Type
reactant
Reaction Step Two
Quantity
0.7 L
Type
reactant
Reaction Step Three
Name
Quantity
0.7 L
Type
solvent
Reaction Step Three
Quantity
55 mL
Type
reactant
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.